Cas no 327069-81-8 (1-(2-Nitrophenylsulfonyl)pyrrolidine)

1-(2-Nitrophenylsulfonyl)pyrrolidine structure
327069-81-8 structure
Product Name:1-(2-Nitrophenylsulfonyl)pyrrolidine
CAS No:327069-81-8
MF:C10H12N2O4S
MW:256.278281211853
MDL:MFCD00434499
CID:292921
PubChem ID:747394
Update Time:2025-04-19

1-(2-Nitrophenylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[(2-nitrophenyl)sulfonyl]-
    • 1-(2-nitrophenyl)sulfonylpyrrolidine
    • MFCD00434499
    • TVCJPXJRFSPNIZ-UHFFFAOYSA-N
    • 1-(2-Nitro-benzenesulfonyl)-pyrrolidine
    • CBDivE_006494
    • 1-[(2-nitrophenyl)sulfonyl]pyrrolidine
    • Z45509013
    • E83238
    • 1-((2-Nitrophenyl)sulfonyl)pyrrolidine
    • 327069-81-8
    • AKOS000488924
    • BS-25260
    • SR-01000197706
    • Oprea1_389738
    • CS-0212873
    • Oprea1_229067
    • SR-01000197706-1
    • SCHEMBL5347059
    • 1-(2-NITROPHENYLSULFONYL)PYRROLIDINE
    • DTXSID30353652
    • 1-(2-Nitrophenylsulfonyl)pyrrolidine
    • MDL: MFCD00434499
    • Inchi: 1S/C10H12N2O4S/c13-12(14)9-5-1-2-6-10(9)17(15,16)11-7-3-4-8-11/h1-2,5-6H,3-4,7-8H2
    • InChI Key: TVCJPXJRFSPNIZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 256.05186
  • Monoisotopic Mass: 256.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 80.52

1-(2-Nitrophenylsulfonyl)pyrrolidine Pricemore >>

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